
3-Hydroxy-2-nitropyridine: A Technical Guide to
Safety, Handling, and Toxicity

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Hydroxy-2-nitropyridine

Cat. No.: B127853 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute

a replacement for a formal Safety Data Sheet (SDS). Always consult the official SDS from the

supplier before handling this chemical.

Introduction
3-Hydroxy-2-nitropyridine is a heterocyclic organic compound with the chemical formula

C₅H₄N₂O₃. It is a derivative of pyridine and is of interest in pharmaceutical and chemical

research as a potential intermediate in the synthesis of more complex molecules.[1][2] This

guide provides a comprehensive overview of the available safety, handling, and toxicity

information for 3-Hydroxy-2-nitropyridine, with a focus on presenting data in a clear and

accessible format for laboratory and research professionals.

Hazard Identification and Classification
3-Hydroxy-2-nitropyridine is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are related to irritation of the skin, eyes, and respiratory system.[1][3][4][5][6]

Table 1: GHS Hazard Classification[1][4][6]
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Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation

GHS Pictogram:

alt text

Signal Word: Warning[1][3][6]

The following diagram illustrates the logical relationship between the hazard classifications and

the necessary precautionary measures.

Hazard Statements

Precautionary Measures

H315: Causes skin irritation

Prevention (P261, P264, P271, P280)

 necessitates

H319: Causes serious eye irritation  necessitates

H335: May cause respiratory irritation

 necessitates

Response (P302+P352, P304+P340, P305+P351+P338)
 leads to

Storage (P403+P233, P405)
 informs

Disposal (P501)
 informs

Click to download full resolution via product page

Caption: GHS Hazard and Precautionary Relationship.
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Toxicological Information
Detailed toxicological studies on 3-Hydroxy-2-nitropyridine are limited. Most available safety

data sheets indicate that the toxicological properties of this substance have not been fully

investigated.[7]

Acute Toxicity: There is a lack of comprehensive acute toxicity data from oral, dermal, or

inhalation studies in the publicly available literature. One source cites an intravenous LD50 in

mice.

Table 2: Acute Toxicity Data

Route Species Value Reference

Intravenous Mouse LD50: 180 mg/kg [8]

Chronic Toxicity and Other Health Effects: Information regarding chronic toxicity,

carcinogenicity, mutagenicity, and reproductive toxicity is not available.

Note on Toxicity Assessment: Due to the limited specific toxicity data for 3-Hydroxy-2-
nitropyridine, a thorough risk assessment should be conducted before use. The general

irritant properties and the single available acute toxicity value suggest that exposure should be

minimized.

Handling and Storage
Proper handling and storage procedures are crucial to minimize the risk of exposure and

ensure the stability of the compound.

4.1. Safe Handling Procedures:

Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.[1][5][7]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles, and a lab coat.[1][6][7] For operations that may generate dust, a

NIOSH-approved respirator is recommended.[6][7]
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Hygiene: Avoid contact with skin, eyes, and clothing.[7] Do not breathe dust.[3] Wash hands

thoroughly after handling.[7]

Ignition Sources: Keep away from heat and sources of ignition.[1]

4.2. Storage Conditions:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][5][7]

Keep away from incompatible materials such as strong oxidizing agents.[9]

The following workflow diagram outlines the recommended procedure for handling 3-Hydroxy-
2-nitropyridine in a laboratory setting.
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Start: Prepare to Handle
3-Hydroxy-2-nitropyridine

Conduct Risk Assessment

Don Appropriate PPE:
- Safety Goggles

- Lab Coat
- Chemical-Resistant Gloves

- Respirator (if needed)

Work in a Well-Ventilated Area
(e.g., Fume Hood)

Handle the Compound:
- Avoid creating dust

- Avoid contact with skin and eyes

Store Properly:
- Tightly sealed container

- Cool, dry, well-ventilated area

Clean Work Area and
Wash Hands Thoroughly

End
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Exposure Routes

First Aid Actions

Accidental Exposure Occurs

Assess Route of Exposure

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Provide Oxygen/Artificial Respiration

if needed

Wash with Soap and Water
Remove Contaminated Clothing

Rinse Eyes for 15 min
Remove Contact Lenses

Rinse Mouth with Water
Do NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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